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Compound of Interest

Compound Name: CH 150

Cat. No.: B1668555 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the available spectroscopic data for the

compound designated as CH 150. Due to the non-standard nature of the identifier "CH 150,"

which appears to be an internal or abbreviated designation, publicly accessible data under this

specific name is not available. The information presented herein is based on a thorough search

for this term in scientific literature and chemical databases.

Without a standard chemical identifier, such as a CAS Registry Number, IUPAC name, or

common name, it is not possible to retrieve and present specific Nuclear Magnetic Resonance

(NMR), Infrared (IR), or Mass Spectrometry (MS) data. Similarly, detailed experimental

protocols and associated signaling pathways for an unidentifiable compound cannot be

provided.

To facilitate the retrieval of the required data, please provide a recognized chemical identifier

for "CH 150."

Spectroscopic Data Summary
Awaiting a standard chemical identifier to populate the following data tables.

Table 1: 1H NMR Data
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Chemical Shift
(δ) ppm

Multiplicity Integration
Coupling
Constant (J)
Hz

Assignment

| Data not available | Data not available | Data not available | Data not available | Data not

available |

Table 2: 13C NMR Data

Chemical Shift (δ) ppm Assignment

| Data not available | Data not available |

Table 3: Infrared (IR) Spectroscopy Data

Wavenumber (cm-1) Functional Group Assignment

| Data not available | Data not available |

Table 4: Mass Spectrometry (MS) Data

m/z Relative Intensity (%) Ion Assignment

| Data not available | Data not available | Data not available |

Experimental Protocols
Detailed methodologies for the acquisition of spectroscopic data will be provided upon

successful identification of the compound. The general workflows for these techniques are

outlined below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Workflow
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Sample Preparation

Instrument Setup

Data Acquisition

Data Processing

Dissolve CH 150 in Deuterated Solvent

Transfer to NMR Tube

Place Sample in Spectrometer

Configure Experiment Parameters (e.g., 1H, 13C)

Lock and Shim Magnetic Field

Acquire Free Induction Decay (FID)

Fourier Transform

Phase Correction

Baseline Correction

Integration and Peak Picking

Final NMR Spectrum

Generate Spectrum
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Sample Preparation

Data Acquisition

Data Processing

Prepare Sample (e.g., KBr pellet, thin film)

Place Sample in IR Spectrometer

Run Background Scan

Run Sample Scan

Process Raw Data (e.g., background subtraction)

Final IR Spectrum

Generate Spectrum
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Sample Introduction

Mass Analysis

Data Processing

Introduce Sample (e.g., direct infusion, LC/GC)

Ionization (e.g., ESI, MALDI)

Mass Analyzer (e.g., Quadrupole, TOF)

Detector

Process Raw Data

Final Mass Spectrum

Generate Mass Spectrum
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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